Cas no 1896083-39-8 (2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid)

• Product Name: 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid
• CAS No: 1896083-39-8
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5564708
• PubChem ID: 90115134
• Update Time: 2025-10-28

2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H12ClNO2/c12-9-4-2-8(3-5-9)11(10(14)15)6-1-7-13-11/h2-5,13H,1,6-7H2,(H,14,15)/t11-/m1/s1
• InChI Key： ZKYGLLKKGCYRNH-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@]1(C2=CC=C(Cl)C=C2)CCCN1

Additional information on 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid

Recent Advances in the Study of 2-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid (CAS: 1896083-39-8)

2-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid (CAS: 1896083-39-8) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the preparation of pharmaceuticals targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the most notable advancements in the research of 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid is its application in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. GABA receptors play a crucial role in regulating neuronal excitability, and dysregulation of these receptors is implicated in various neurological and psychiatric disorders. Researchers have demonstrated that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential therapeutic benefits for conditions such as anxiety, epilepsy, and insomnia. The stereochemistry of the pyrrolidine ring has been shown to significantly influence the binding affinity and selectivity of these derivatives, highlighting the importance of chiral synthesis techniques in optimizing drug candidates.

In addition to its neurological applications, 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid has been investigated for its anti-inflammatory properties. Recent in vitro and in vivo studies have revealed that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Mechanistic studies indicate that these effects may be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

The synthetic routes to 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid have also seen significant improvements in recent years. Traditional methods often involved multi-step processes with low yields and poor stereoselectivity. However, advances in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly synthesis of this compound. For example, researchers have developed novel catalytic systems using chiral ligands and transition metals to achieve high enantiomeric excess (ee) and yield. These methodological innovations not only enhance the scalability of production but also reduce the environmental impact of chemical synthesis, aligning with the principles of sustainable chemistry.

Another exciting development is the exploration of 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid in the field of antimicrobial research. With the rising threat of antibiotic resistance, there is an urgent need for new antimicrobial agents. Preliminary studies have shown that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes, making it a promising scaffold for the development of next-generation antibiotics.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid derivatives. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be thoroughly investigated. Recent pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds, guiding further optimization efforts. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved drug-like properties.

In conclusion, 2-(4-chlorophenyl)pyrrolidine-2-carboxylic acid (CAS: 1896083-39-8) represents a versatile and promising scaffold in medicinal chemistry with applications spanning neurological, anti-inflammatory, and antimicrobial therapeutics. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential as a valuable tool in drug discovery. Future research should focus on addressing the remaining challenges and translating these findings into clinically viable therapeutics. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.